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A Technical Overview of AmMmonium Thioacetate

Chemical Identity

e CAS No.: 59094-65-4 [1]

e Molecular Formula: C2H7NOS [1]

¢ Molecular Weight: 93.15 g/mol [1]

¢ IUPAC Name: azanium;ethanethioate [1]

Ammonium thioacetate is a thiocarboxylic acid salt. Its structure combines a nucleophilic thioacetate group
with an ammonium ion, which provides a mild base character. A key feature is the lowered pKa of its
conjugate acid (thioacetic acid, ~3.4) compared to acetic acid (pKa ~4.75), significantly enhancing its

reactivity in acyl transfer processes [1].

Physicochemical Properties & Spectroscopic Data

The compound is a hygroscopic solid that likely decomposes at moderate temperatures. Its solubility profile

is characteristic of polar ammonium salts [1].

Table 1: Solubility Profile of Ammonium Thioacetate
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Solvent Solubility

Water Highly soluble [1]
Methanol Highly soluble [1]
Acetone Limited solubility [1]
Ethyl Acetate Limited solubility [1]

Table 2: Spectroscopic Characteristics

Technique Key Characteristics
IR Spectroscopy Strong absorptions at ~1670 cm~! (C=0) and ~1550 cm~1 (C-S) [1].
'H NMR (D20) 0 2.35 (s, 3H, CHs), 3.10 (g, 4H, NHa*) [1].

Synthesis and Production Methods

The following diagram illustrates two common laboratory-scale synthesis pathways for Ammonium

thioacetate:

Route 1 Route 2

Neutralization of Phase-Transfer Catalysis
Thioacetic Acid with Ammonia (PEG400)
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Synthesis pathways for Ammonium thioacetate: neutralization and phase-transfer catalysis.

1. Neutralization of Thioacetic Acid The most direct method involves the simple acid-base reaction

between thioacetic acid and aqueous ammonia [1]. Reaction: CHsCOSH + NHs — CH3COS~NHa* [1]

2. Phase-Transfer Catalysis (PTC) This method offers higher efficiency and yield. Thioacetic acid reacts
with ammonium carbonate in dichloromethane, using polyethylene glycol (PEG400) as a phase-transfer
catalyst [1]. Reaction: 2CH3COSH + (NH4)2CO3 — 2CH3COS~NHa* + CO2 + H20 [1] Conditions: Mild

conditions with reported yields exceeding 85% [1].

Applications in Organic Synthesis and Drug
Development

Ammonium thioacetate is a versatile reagent for introducing sulfur and acyl functional groups.

1. Acyl Transfer Reactions It acts as a mild acylating agent for amines and alcohols, facilitating the
synthesis of thioamides. This is particularly valuable in peptide chemistry for creating thioamide bonds,
which confer resistance to protease degradation [1]. Reaction: RNH2 + CH3COS~NHa4* - RNHCOSCHs +
NHs [1]

2. Synthesis of Heterocycles The compound is a key precursor for sulfur-containing heterocycles, which are
common scaffolds in pharmaceuticals. It first undergoes nucleophilic substitution with alkyl halides to form
thioethers, which can then be cyclized into structures like 1,3,4-thiadiazoles [1]. Reaction: RX +

CHsCOS-NHa4* — RSC(O)CHs + NHaX [1]

3. Emerging Applications Recent research explores its use in green chemistry, leveraging PTC methods to
reduce toxic solvent use [1]. Other promising areas include bioconjugation for site-specific protein
modification and serving as a sulfur source in constructing Metal-Organic Frameworks (MOFs) for

photocatalysis [1].
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Proposed Experimental Workflow for Thioamide
Synthesis

The diagram below outlines a general workflow for using ammonium thioacetate in synthesis, which can be

adapted for specific protocols.

(Reaction Setup)

Dissolve Ammonium
Thioacetate in Solvent

Add Amine
Nucleophile

Stir at RT
or Mild Heating

Reaction Monitoring
(TLC)

Work-up & Purification
(e.g., Concentration, Recrystallization)

Click to download full resolution via product page
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General workflow for synthesizing thioamides using Ammonium thioacetate.

Research Gaps and Future Directions

While the chemical applications are established, several advanced research areas remain underexplored:

¢ Protocol Specificity: The search results lack detailed, step-by-step experimental procedures with
precise quantities, temperatures, and reaction times.

¢ Biological Pathway Link: No direct link between ammonium thioacetate and its effects on specific
cellular signaling pathways (e.g., Dopaminergic, GABAergic, Glutamatergic) was identified in the
available literature [2] [3] [4].

e Pharmacological Profiling: Data on the biological activity, toxicity, or specific drug candidates
derived from this compound is not present in the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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